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Compound of Interest

Compound Name: (5-Bromopentyl)benzene

Cat. No.: B077549

This guide provides a comprehensive technical overview of (5-Bromopentyl)benzene (CAS
No. 14469-83-1), a versatile bifunctional organic intermediate. Tailored for researchers,
scientists, and professionals in drug development, this document delves into the compound's
synthesis, chemical reactivity, analytical characterization, and applications, with a focus on its
utility in medicinal chemistry.

Introduction and Physicochemical Properties

(5-Bromopentyl)benzene, also known as 5-phenylpentyl bromide, is a halogenated aromatic
hydrocarbon.[1][2] Its structure, featuring a phenyl group connected to a five-carbon aliphatic
chain terminating in a bromine atom, makes it a valuable building block in organic synthesis.
The phenyl group provides a scaffold for further functionalization via electrophilic aromatic
substitution, while the terminal bromo group serves as an excellent leaving group for
nucleophilic substitution reactions. This dual reactivity allows for the sequential or convergent
synthesis of complex molecular architectures.

Table 1: Physicochemical Properties of (5-Bromopentyl)benzene
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Property Value Source(s)
CAS Number 14469-83-1 [3]
Molecular Formula C11H1sBr [3]
Molecular Weight 227.14 g/mol [31[4]
Appearance C.:olc')rless to light yellow clear 5]
liquid

Boiling Point 148 °C at 18 mmHg [3][6]
Density 1.23 g/cm3 [3]
Refractive Index (n20/D) 1.5320 - 1.5340 [3]
SMILES C1=CC=C(C=C1)CCCCCBr [4]
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Synthesis and Purification

(5-Bromopentyl)benzene is typically synthesized via Friedel-Crafts alkylation of benzene. This
classic electrophilic aromatic substitution reaction involves the reaction of benzene with a
suitable five-carbon electrophile in the presence of a Lewis acid catalyst.

Synthesis via Friedel-Crafts Alkylation

A common and efficient method for the synthesis of (5-Bromopentyl)benzene is the Friedel-
Crafts alkylation of benzene with 1,5-dibromopentane, using a Lewis acid catalyst such as
aluminum chloride (AICI3).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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